Cas no 1805333-31-6 (3-(Difluoromethyl)-2-methylpyridine-5-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-2-methylpyridine-5-carbonyl chloride
• CAS No: 1805333-31-6
• MF: C₈H₆ClF₂NO
• MW: 205.589148044586
• CID: 4846604
• Update Time: 2025-10-30

3-(Difluoromethyl)-2-methylpyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methylpyridine-5-carbonyl chloride

• Inchi： 1S/C8H6ClF2NO/c1-4-6(8(10)11)2-5(3-12-4)7(9)13/h2-3,8H,1H3
• InChI Key： IOMOBYXFJOBTEE-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=C(C)C(C(F)F)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• XLogP3: 2.4
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-2-methylpyridine-5-carbonyl chloride

Comprehensive Overview of 3-(Difluoromethyl)-2-methylpyridine-5-carbonyl chloride (CAS No. 1805333-31-6)

The compound 3-(Difluoromethyl)-2-methylpyridine-5-carbonyl chloride (CAS No. 1805333-31-6) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and carbonyl chloride functional groups, make it a valuable building block for synthesizing complex molecules. Researchers and industry professionals frequently search for this compound due to its role in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced bioavailability and metabolic stability. The presence of the difluoromethyl group in 3-(Difluoromethyl)-2-methylpyridine-5-carbonyl chloride is particularly noteworthy, as it mimics the steric and electronic properties of hydroxyl groups while offering improved resistance to enzymatic degradation. This characteristic aligns with the growing trend of fluorine incorporation in drug design, a topic widely discussed in medicinal chemistry forums and publications.

From a synthetic perspective, 3-(Difluoromethyl)-2-methylpyridine-5-carbonyl chloride serves as a versatile precursor for amide bond formation and nucleophilic substitution reactions. Its carbonyl chloride moiety enables efficient coupling with amines, alcohols, and other nucleophiles, making it indispensable in peptide mimetics and small-molecule drug discovery. These applications are frequently highlighted in high-throughput screening studies and structure-activity relationship (SAR) analyses.

The compound’s relevance extends to the agrochemical sector, where pyridine-based compounds are increasingly used to develop next-generation pesticides. The difluoromethyl substitution enhances lipophilicity, improving membrane permeability and target binding affinity. This property is critical for addressing challenges like pest resistance and environmental persistence, which are hot topics in green chemistry and integrated pest management (IPM) strategies.

Analytical characterization of 3-(Difluoromethyl)-2-methylpyridine-5-carbonyl chloride typically involves advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are essential for regulatory compliance and quality control (QC) in industrial settings. Discussions around analytical method validation and impurity profiling often reference such compounds.

In summary, 3-(Difluoromethyl)-2-methylpyridine-5-carbonyl chloride (CAS No. 1805333-31-6) represents a critical tool for modern chemical research. Its applications span drug discovery, agrochemical innovation, and material science, reflecting broader trends in sustainable chemistry and precision synthesis. As interest in fluorinated building blocks continues to grow, this compound will likely remain a focal point for scientific and industrial advancements.